Reactive Blue 21
Reactive Blue 21
Brand Name:
Vulcanchem
CAS No.:
12236-86-1
VCID:
VC0052215
InChI:
InChI=1S/C40H25N9O14S5.Cu/c50-13-14-64(51,52)20-3-1-19(2-4-20)49-65(53,54)21-5-9-25-29(15-21)37-41-33(25)43-38-31-17-23(67(58,59)60)7-11-27(31)35(45-38)47-40-32-18-24(68(61,62)63)8-12-28(32)36(48-40)46-39-30-16-22(66(55,56)57)6-10-26(30)34(42-37)44-39;/h1-12,15-18,49-50H,13-14H2,(H3-2,41,42,43,44,45,46,47,48,55,56,57,58,59,60,61,62,63);/q-2;+2
SMILES:
C1=CC(=CC=C1NS(=O)(=O)C2=CC3=C4[N-]C(=C3C=C2)N=C5C6=C(C=CC(=C6)S(=O)(=O)O)C(=N5)N=C7C8=C(C=CC(=C8)S(=O)(=O)O)C(=N7)N=C9C1=C(C=CC(=C1)S(=O)(=O)O)C(=N4)[N-]9)S(=O)(=O)CCO.[Cu+2]
Molecular Formula:
C40H25CuN9O14S5
Molecular Weight:
1079.535
Reactive Blue 21
CAS No.: 12236-86-1
Reference Standards
VCID: VC0052215
Molecular Formula: C40H25CuN9O14S5
Molecular Weight: 1079.535
| CAS No. | 12236-86-1 |
|---|---|
| Product Name | Reactive Blue 21 |
| Molecular Formula | C40H25CuN9O14S5 |
| Molecular Weight | 1079.535 |
| Standard InChI | InChI=1S/C40H25N9O14S5.Cu/c50-13-14-64(51,52)20-3-1-19(2-4-20)49-65(53,54)21-5-9-25-29(15-21)37-41-33(25)43-38-31-17-23(67(58,59)60)7-11-27(31)35(45-38)47-40-32-18-24(68(61,62)63)8-12-28(32)36(48-40)46-39-30-16-22(66(55,56)57)6-10-26(30)34(42-37)44-39;/h1-12,15-18,49-50H,13-14H2,(H3-2,41,42,43,44,45,46,47,48,55,56,57,58,59,60,61,62,63);/q-2;+2 |
| Standard InChIKey | WXQMFIJLJLLQIS-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1NS(=O)(=O)C2=CC3=C4[N-]C(=C3C=C2)N=C5C6=C(C=CC(=C6)S(=O)(=O)O)C(=N5)N=C7C8=C(C=CC(=C8)S(=O)(=O)O)C(=N7)N=C9C1=C(C=CC(=C1)S(=O)(=O)O)C(=N4)[N-]9)S(=O)(=O)CCO.[Cu+2] |
| Synonyms | C.I. Reactive Blue 21; Bezaktiv Turquoise Blue V-G; Chromafix Blue Turquoise G; Cibacron Turquoise H-GN; Diamira Turquoise Blue G; Everzol Turquoise Blue G; Gemazol Turquoise Blue G; Helaktyn Turquoise G; Intracron Turquoise VS-RP; Levafix Turquoise |
| Last Modified | Aug 20 2021 |
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